Cas no 1260903-15-8 (8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one)

• Product Name: 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one
• CAS No: 1260903-15-8
• MF: C₇H₅BrN₂O₂
• MW: 229.030800580978
• CID: 6287806
• PubChem ID: 84071201
• Update Time: 2025-05-22

8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one
• EN300-7865929
• 1260903-15-8
• AT12946
• SCHEMBL20517076
• 8-bromo-2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one
• Z1269163825

• Inchi： 1S/C7H5BrN2O2/c8-4-1-9-2-5-7(4)12-3-6(11)10-5/h1-2H,3H2,(H,10,11)
• InChI Key： WJTHUCAXNQXCBO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1OCC(N2)=O

Computed Properties

• Exact Mass: 227.95344g/mol
• Monoisotopic Mass: 227.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.2Ų

Additional information on 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one

8-Bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one (CAS 1260903-15-8): A Versatile Heterocyclic Compound for Pharmaceutical Research

The 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one (CAS 1260903-15-8) is a brominated heterocyclic compound that has gained significant attention in pharmaceutical and medicinal chemistry research. This unique molecule combines a pyridine-oxazine fused ring system with a strategically placed bromine atom at the 8-position, making it a valuable building block for drug discovery and development.

Chemically classified as a bicyclic heteroaromatic compound, 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one features a molecular weight of 229.03 g/mol and the molecular formula C7H5BrN2O2. The presence of both nitrogen and oxygen atoms in its structure contributes to its interesting electronic properties and potential for forming multiple hydrogen bonds, which is particularly valuable in designing bioactive molecules.

Recent trends in pharmaceutical research have shown growing interest in functionalized heterocyclic compounds like 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one. Scientists are particularly focused on exploring its potential as:

1. A key intermediate in the synthesis of kinase inhibitors for cancer treatment
2. A building block for CNS-targeting drugs due to its ability to cross the blood-brain barrier
3. A precursor for antimicrobial agents against drug-resistant pathogens

The bromine substitution at the 8-position makes this compound especially valuable for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These transformations allow medicinal chemists to rapidly generate diverse libraries of analogs for structure-activity relationship studies.

From a synthetic chemistry perspective, 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one offers several advantages:
- The bromine atom serves as an excellent leaving group for nucleophilic substitution
- The fused ring system provides structural rigidity beneficial for drug design
- The lactam functionality allows for further derivatization at the 3-position

In the context of current pharmaceutical challenges, researchers are investigating 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one derivatives for their potential in addressing:
- Neurodegenerative diseases (Alzheimer's, Parkinson's)
- Inflammatory disorders
- Metabolic syndrome targets

The compound's physicochemical properties make it particularly interesting for drug discovery:
- Moderate lipophilicity (predicted logP ~1.5)
- Good solubility in common organic solvents
- Stability under standard laboratory conditions

From a commercial perspective, the demand for 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one has been steadily increasing, driven by:
1. Growing investment in small molecule drug discovery
2. Expansion of fragment-based drug design approaches
3. Need for novel scaffolds in medicinal chemistry

Quality control of 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one typically involves:
- HPLC analysis for purity assessment
- NMR spectroscopy for structural confirmation
- Mass spectrometry for molecular weight verification

For researchers working with 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one, proper storage conditions are essential:
- Store in a cool, dry place (2-8°C recommended)
- Protect from light in amber glass containers
- Under inert atmosphere for long-term storage

The future research directions for 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one include:
- Development of more efficient synthetic routes
- Exploration of its metal complexation properties
- Investigation of its photophysical characteristics

As the pharmaceutical industry continues to seek novel heterocyclic scaffolds, compounds like 8-bromo-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one will remain important tools for medicinal chemists. Its unique combination of reactivity, stability, and potential bioactivity makes it a valuable asset in the ongoing search for new therapeutic agents.